Methyl 6-acetyl-2-(2-(thiophen-2-yl)acetamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate

• IUPAC Name: methyl 6-acetyl-2-[(2-thiophen-2-ylacetyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate
• InChI: InChI=1S/C17H18N2O4S2/c1-10(20)19-6-5-12-13(9-19)25-16(15(12)17(22)23-2)18-14(21)8-11-4-3-7-24-11/h3-4,7H,5-6,8-9H2,1-2H3,(H,18,21)
• InChI Key: IUUGOXUCIGSMQK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2=C(C1)SC(=C2C(=O)OC)NC(=O)CC3=CC=CS3
• Molecular Formula: C17H18N2O4S2
• Molecular Weight: 378.5 g/mol
• CAS No.: 921560-40-9

Description

This compound is a complex organic molecule that contains several functional groups and structural elements common in organic chemistry, such as a methyl group, an acetyl group, an acetamido group, and a tetrahydrothieno[2,3-c]pyridine group. The presence of a thiophene ring (a five-membered ring containing four carbon atoms and a sulfur atom) is also notable.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups and a heterocyclic ring. Unfortunately, without specific data or a crystallographic study, it’s challenging to provide a detailed analysis.

Scientific Research Applications

Synthesis and Pharmacological Potential

This compound and its derivatives are explored for their potential in synthesizing novel structures with possible pharmacological activities. For instance, studies on pyridine derivatives have shown significant insecticidal activities against certain pests, indicating a potential application in developing new insecticides. These derivatives demonstrate a varied range of biological activities, suggesting their utility in synthesizing compounds with potential therapeutic applications (Bakhite et al., 2014).

Chemical Synthesis Techniques

The chemical synthesis of related structures has been an area of interest. Research focusing on novel methods for the preparation of esters and amides of thieno[2,3-d]pyrimidine-6-carboxylic acids highlights the flexibility and utility of these compounds in synthetic organic chemistry. This type of research provides insights into more efficient and versatile synthetic routes for creating biologically active molecules (Santilli et al., 1971).

Biological Activity and Drug Development

The synthesis of novel pyrido[3',2':4,5]thieno[2,3-b][1,4]thiazine-8-carboxylic acids and their evaluation against various cell lines demonstrate the potential of these compounds in medicinal chemistry. The ability to inhibit certain cancer cell lines showcases the importance of such derivatives in developing new anticancer agents. This research avenue opens up possibilities for the creation of new drugs with improved efficacy and specificity (Al-huniti et al., 2007).

Heterocyclic Chemistry and Material Science

The compound's utility extends to the synthesis of heterocycles, such as thieno[2,3-d]pyrimidines, which have applications in material science and pharmacology. The versatility in reactions and potential for creating materials with unique properties highlight the importance of such compounds in advancing material sciences and developing new technologies (El-Kashef et al., 2010).

Future Directions

Thiophene derivatives have been the focus of many research studies due to their wide range of potential applications, including in the development of new drugs. Future research on this specific compound could explore its potential uses in various fields, depending on its physical and chemical properties.